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Compound of Interest

Compound Name: 2-Chlorocyclopentanone

Cat. No.: B1584037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

reactivity, and spectral data of 2-Chlorocyclopentanone. The information is intended to

support researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Core Chemical Properties
2-Chlorocyclopentanone is a cyclic ketone with a chlorine atom at the alpha-position. This

bifunctional molecule serves as a versatile intermediate in organic synthesis.

Physical and Chemical Properties
The key physical and chemical properties of 2-Chlorocyclopentanone are summarized in the

table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₅H₇ClO [1]

Molecular Weight 118.56 g/mol [1]

Appearance
Colorless to yellow-orange

liquid
[2]

Odor Aromatic [2]

Density 1.180 g/mL at 20 °C [3]

Boiling Point 72 - 74 °C at 12 mmHg [2]

Melting Point Not available [2]

Flash Point 77 °C (170.6 °F) [2]

Solubility Soluble in water [1]

Refractive Index (n20/D) 1.474 [4]

CAS Number 694-28-0 [1]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-
Chlorocyclopentanone.

Spectrum Type Key Features Reference(s)

¹H NMR Spectra available. [5],[1]

¹³C NMR Spectra available. [5],[1]

Infrared (IR)
Spectra available, showing a

characteristic carbonyl peak.
[5],[1]

Mass Spectrometry (MS)
Mass spectra available for

structural confirmation.
[5],[3],[6]
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Synthesis of 2-Chlorocyclopentanone
A common and effective method for the synthesis of 2-Chlorocyclopentanone is the direct

chlorination of cyclopentanone.

Experimental Protocol: Chlorination of Cyclopentanone.
[2]
Materials:

Cyclopentanone (500 g)

Calcium carbonate (290 g)

Water (320 mL)

40% Calcium chloride solution (290 g)

Gaseous chlorine

Diethyl ether

Anhydrous calcium chloride

Procedure:

A mixture of cyclopentanone, calcium carbonate, water, and calcium chloride solution is

vigorously stirred in a reaction vessel.

A rapid stream of gaseous chlorine is passed through the mixture.

The reaction temperature is maintained at 40°C, with occasional cooling.

After the complete dissolution of calcium carbonate, the reaction mixture is cooled in an ice

bath.

The precipitated calcium chloride hexahydrate is removed by filtration.
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The filtrate is extracted with diethyl ether.

The ether extract is dried over anhydrous calcium chloride.

The ether is removed by evaporation, and the residue is purified by vacuum fractional

distillation to yield 2-Chlorocyclopentanone.

Synthesis Workflow

Reactants

Reaction and Workup
Product

Cyclopentanone

Chlorination at 40°C

Gaseous Chlorine

Calcium Carbonate

Calcium Chloride Solution

Water

Workup:
- Cooling
- Filtration

- Extraction
- Drying

Vacuum Distillation 2-Chlorocyclopentanone

Click to download full resolution via product page

Workflow for the synthesis of 2-Chlorocyclopentanone.

Chemical Reactivity and Key Reactions
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2-Chlorocyclopentanone is a valuable synthetic intermediate due to the reactivity of both the

ketone and the alpha-chloro functional groups. It readily undergoes nucleophilic substitution,

condensation reactions, and the Favorskii rearrangement.

Favorskii Rearrangement
The Favorskii rearrangement of cyclic α-halo ketones like 2-Chlorocyclopentanone results in

a ring contraction to form a carboxylic acid derivative.[7],[8]

2-Chlorocyclopentanone Enolate Formation
(Base)

Base Cyclopropanone
Intermediate

-Cl⁻ Nucleophilic Attack
(e.g., MeO⁻)

MeO⁻ Tetrahedral
Intermediate Ring Opening Methyl Cyclobutanecarboxylate

Protonation

Click to download full resolution via product page

Mechanism of the Favorskii rearrangement.

Materials:

2-Chlorocyclopentanone

Sodium methoxide

Anhydrous methanol

Diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Procedure:

A solution of 2-Chlorocyclopentanone in anhydrous diethyl ether is added to a freshly

prepared solution of sodium methoxide in anhydrous methanol at 0°C under an inert

atmosphere.
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The resulting mixture is allowed to warm to room temperature and then refluxed for several

hours.

The reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to 0°C and quenched by the careful addition

of saturated aqueous ammonium chloride solution.

The layers are separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and concentrated under reduced pressure.

The crude product is purified by silica gel column chromatography to yield the corresponding

methyl cyclobutanecarboxylate.

Nucleophilic Substitution
The chlorine atom in 2-Chlorocyclopentanone is susceptible to displacement by various

nucleophiles.

Materials:

2-Chlorocyclopentanone

Aniline

Sodium bicarbonate

Dimethylformamide (DMF)

Water

Dichloromethane

Procedure:

To a solution of aniline and 2-Chlorocyclopentanone in DMF, sodium bicarbonate is added.
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The reaction mixture is stirred at room temperature overnight.

The progress of the reaction is monitored by TLC.

Upon completion, the reaction mixture is poured into water, and the resulting precipitate is

collected by vacuum filtration.

The aqueous layer is extracted with dichloromethane.

The combined organic layer is dried over anhydrous magnesium sulfate, filtered, and

concentrated to provide the crude product.

The product, 2-(phenylamino)cyclopentanone, can be further purified by recrystallization or

column chromatography.

Aldol Condensation
The enolizable ketone functionality of 2-Chlorocyclopentanone can participate in aldol

condensation reactions with aldehydes, typically under basic or acidic conditions.[9],[10],[11]

Materials:

2-Chlorocyclopentanone

Benzaldehyde

Sodium hydroxide

Ethanol

Water

Procedure:

A solution of 2-Chlorocyclopentanone, benzaldehyde, and sodium hydroxide in ethanol

and water is prepared in a reaction vessel.

The mixture is stirred at room temperature for a specified period.
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The reaction progress is monitored by TLC.

Upon completion, the reaction mixture is poured into cold water to precipitate the product.

The solid product is collected by vacuum filtration and washed with cold water.

The crude product, 2-benzylidene-5-chlorocyclopentanone, can be purified by

recrystallization from a suitable solvent.

Safety and Handling
2-Chlorocyclopentanone is a hazardous chemical and should be handled with appropriate

safety precautions.

Hazard Statement Precautionary Statement Reference(s)

Causes skin irritation.
Wash hands thoroughly after

handling.
[1]

Causes serious eye irritation.

Wear protective

gloves/protective clothing/eye

protection/face protection.

[1]

May cause respiratory

irritation.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[2]

Combustible liquid.

Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

[2]

Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep refrigerated.[2]

Incompatible with strong oxidizing agents, strong bases, and reducing agents.[2]

Applications in Research and Development
2-Chlorocyclopentanone serves as a key building block in the synthesis of various organic

molecules, including:
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Pharmaceuticals: The cyclopentanone scaffold is present in numerous bioactive molecules.

The reactivity of 2-Chlorocyclopentanone allows for the introduction of diverse functional

groups, facilitating the synthesis of novel drug candidates.

Agrochemicals: It is used as an intermediate in the production of certain pesticides and

herbicides.

Fine Chemicals: Its versatility makes it a valuable precursor for the synthesis of fragrances

and other specialty chemicals.

This technical guide provides a foundational understanding of the chemical properties and

reactivity of 2-Chlorocyclopentanone. For specific applications, further optimization of the

described protocols may be necessary. Always consult the relevant safety data sheets before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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